Cas no 823804-73-5 (1,3-Benzenediol, 5-[(1E)-2-cyclohexylethenyl]- (9CI))

• Product Name: 1,3-Benzenediol, 5-[(1E)-2-cyclohexylethenyl]- (9CI)
• CAS No: 823804-73-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 715852
• Update Time: 2024-02-04

1,3-Benzenediol, 5-[(1E)-2-cyclohexylethenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[(1E)-2-cyclohexylethenyl]- (9CI)
• 1,3-Benzenediol,5-[(1E)-2-cyclohexylethenyl]-

• Inchi： 1S/C14H18O2/c15-13-8-12(9-14(16)10-13)7-6-11-4-2-1-3-5-11/h6-11,15-16H,1-5H2/b7-6+
• InChI Key： WDWQYIKXNODRDD-VOTSOKGWSA-N
• SMILES： C1(O)=CC(/C=C/C2CCCCC2)=CC(O)=C1

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2